molecular formula AlCsF4 B3425145 Aluminum cesium fluoride CAS No. 39211-00-2

Aluminum cesium fluoride

Cat. No.: B3425145
CAS No.: 39211-00-2
M. Wt: 235.880603 g/mol
InChI Key: UYFXWCIZFDKSTJ-UHFFFAOYSA-J
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Description

Aluminum cesium fluoride is a mixed fluoride compound consisting of aluminum and cesium. It is commonly represented by the chemical formula CsAlF₄. This compound is known for its unique properties and applications, particularly in the field of brazing and as a catalyst in organic reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: Aluminum cesium fluoride can be synthesized through the reaction of cesium fluoride with aluminum fluoride. The typical reaction involves mixing cesium fluoride and aluminum fluoride in a stoichiometric ratio under controlled conditions to form the desired compound .

Industrial Production Methods: In industrial settings, this compound is produced by combining cesium fluoride and aluminum fluoride in an aqueous solution. The mixture is then subjected to controlled heating and stirring to ensure complete reaction. The resulting product is filtered, dried, and purified to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions: Aluminum cesium fluoride undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products Formed:

Scientific Research Applications

Aluminum cesium fluoride has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of aluminum cesium fluoride involves its ability to act as a source of fluoride ions. These fluoride ions can participate in various chemical reactions, including nucleophilic substitution and catalysis. The compound’s effectiveness as a catalyst is attributed to the high reactivity of the fluoride ions, which can facilitate the formation and breaking of chemical bonds .

Comparison with Similar Compounds

Uniqueness of Aluminum Cesium Fluoride: this compound combines the properties of both cesium fluoride and aluminum fluoride, making it a versatile compound with unique catalytic properties. Its ability to act as a flux in brazing aluminum alloys and as a catalyst in organic reactions sets it apart from other similar compounds .

Properties

IUPAC Name

aluminum;cesium;tetrafluoride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Al.Cs.4FH/h;;4*1H/q+3;+1;;;;/p-4
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UYFXWCIZFDKSTJ-UHFFFAOYSA-J
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[F-].[F-].[F-].[F-].[Al+3].[Cs+]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

AlCsF4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

235.880603 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

39211-00-2, 138577-01-2
Record name Aluminate(1-), tetrafluoro-, cesium (1:1), (T-4)-
Source CAS Common Chemistry
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Record name Aluminum cesium fluoride
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Record name Aluminum cesium fluoride
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Record name Aluminate(1-), tetrafluoro-, cesium (1:1), (T-4)-
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Record name Caesium tetrafluoroaluminate
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